Cas no 313404-06-7 (N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide)

• Product name: N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide
• CAS No: 313404-06-7
• MF: C₂₂H₁₅N₃O₄S
• MW: 417.437203645706
• CID: 6153519
• PubChem ID: 1548713

N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-4-phenoxybenzamide
• N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-4-phenoxybenzamide
• AKOS024574524
• Oprea1_060133
• 313404-06-7
• Z27858637
• N-(4-(3-nitrophenyl)thiazol-2-yl)-4-phenoxybenzamide
• F0147-0084
• starbld0003831

• Inchi： 1S/C22H15N3O4S/c26-21(15-9-11-19(12-10-15)29-18-7-2-1-3-8-18)24-22-23-20(14-30-22)16-5-4-6-17(13-16)25(27)28/h1-14H,(H,23,24,26)
• InChI Key： FZVJXEONZLYATH-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=C(C=2)[N+](=O)[O-])N=C1NC(C1C=CC(=CC=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 417.078
• Monoisotopic Mass: 417.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų
• XLogP3: 5.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers